Cas no 2418594-27-9 (tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate)

• Product Name: tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate
• CAS No: 2418594-27-9
• MF: C₁₁H₁₈BrNO₂
• MW: 276.170122623444
• MDL: MFCD32679127
• CID: 5668443
• PubChem ID: 154577310
• Update Time: 2023-11-27

tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26861163
• 2418594-27-9
• Tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo[3.1.0]hexane-3-carboxylate
• tert-butyl (1S,5S)-1-(bromomethyl)-3-azabicyclo3.1.0hexane-3-carboxylate

• MDL： MFCD32679127
• Inchi： 1S/C11H18BrNO2/c1-10(2,3)15-9(14)13-5-8-4-11(8,6-12)7-13/h8H,4-7H2,1-3H3/t8-,11-/m1/s1
• InChI Key： ATWQFLKWPBSHFF-LDYMZIIASA-N
• SMILES： BrC[C@]12CN(C(=O)OC(C)(C)C)C[C@H]1C2

Computed Properties

• Exact Mass: 275.05209g/mol
• Monoisotopic Mass: 275.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų